Cas no 1864176-27-1 ((3-Amino-2,2-difluoropropyl)(1-methoxypropan-2-yl)methylamine)

• Product Name: (3-Amino-2,2-difluoropropyl)(1-methoxypropan-2-yl)methylamine
• CAS No: 1864176-27-1
• MF: C₈H₁₈F₂N₂O
• MW: 196.238129138947
• CID: 6232745
• PubChem ID: 165745386
• Update Time: 2025-06-08

(3-Amino-2,2-difluoropropyl)(1-methoxypropan-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(1-methoxypropan-2-yl)methylamine
• EN300-790074
• 1864176-27-1
• (3-Amino-2,2-difluoropropyl)(1-methoxypropan-2-yl)methylamine

• Inchi： 1S/C8H18F2N2O/c1-7(4-13-3)12(2)6-8(9,10)5-11/h7H,4-6,11H2,1-3H3
• InChI Key： UOGZXXSVHOYQDW-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(C)C(C)COC)F

Computed Properties

• Exact Mass: 196.13871953g/mol
• Monoisotopic Mass: 196.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.5Ų

Additional information on (3-Amino-2,2-difluoropropyl)(1-methoxypropan-2-yl)methylamine

Introduction to (3-Amino-2,2-difluoropropyl)(1-methoxypropan-2-yl)methylamine and Its Significance in Modern Chemical Research

The compound with the CAS number 1864176-27-1 represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. Its systematic name, (3-Amino-2,2-difluoropropyl)(1-methoxypropan-2-yl)methylamine, provides a detailed insight into its structural features, which are crucial for understanding its potential applications and interactions within biological systems. This introduction delves into the compound's structure, properties, and the latest research findings that highlight its significance in contemporary scientific endeavors.

The molecular structure of this compound is characterized by the presence of several key functional groups. The 3-amino-2,2-difluoropropyl moiety introduces a unique set of electronic and steric properties, making it a valuable component in the design of novel bioactive molecules. The fluorine atoms, in particular, play a critical role in modulating the compound's reactivity and binding affinity to biological targets. Additionally, the (1-methoxypropan-2-yl)methylamine part contributes to the molecule's overall solubility and stability, which are essential factors in pharmaceutical applications.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of two fluorine atoms in the 3-amino-2,2-difluoropropyl group suggests that this compound may exhibit similar advantages. Studies have shown that fluorine substitution can significantly alter the electronic distribution within a molecule, leading to improved binding interactions with enzymes and receptors. This property is particularly relevant in drug design, where precise targeting is essential for therapeutic efficacy.

The pharmaceutical industry has been actively exploring novel scaffolds for drug development, and compounds like this one offer promising starting points. The combination of amino and methoxy functional groups provides multiple sites for further chemical modification, allowing researchers to fine-tune the molecule's properties for specific applications. For instance, the amino group can be used for conjugation with other biomolecules or for further derivatization to create more complex structures.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with high accuracy. Molecular modeling studies have been instrumental in understanding how the (3-amino-2,2-difluoropropyl) and (1-methoxypropan-2-yl)methylamine moieties interact within biological systems. These studies have revealed potential binding modes with various targets, including enzymes and receptors involved in critical biological pathways. Such insights are invaluable for designing molecules with enhanced potency and selectivity.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to introduce the necessary functional groups with high precision. These synthetic strategies not only ensure the purity of the final product but also allow for scalability, which is crucial for industrial applications.

Beyond its potential as a lead compound in drug discovery, this molecule may also find applications in materials science and agrochemicals. The unique combination of fluorine atoms and other functional groups makes it a versatile building block for designing novel materials with tailored properties. For instance, fluorinated compounds are known to exhibit enhanced thermal stability and chemical resistance, making them suitable for use in high-performance materials.

The environmental impact of using such compounds is also an important consideration. While fluorinated molecules offer numerous benefits from a chemical perspective, their environmental fate needs to be carefully evaluated. Research is ongoing to understand how these compounds degrade in natural systems and to develop sustainable synthetic routes that minimize environmental impact. This approach aligns with the broader goal of green chemistry, which aims to design chemical products and processes that are environmentally benign.

In conclusion, (3-Amino-2,2-difluoropropyl)(1-methoxypropan-2-yl)methylamine (CAS no. 1864176-27-1) represents a promising compound with significant potential in various fields of science and technology. Its unique structural features make it an attractive candidate for further research and development. As our understanding of its properties grows, so too will its applications in pharmaceuticals, materials science, and beyond. The continued exploration of this molecule underscores the importance of interdisciplinary collaboration in advancing scientific knowledge and innovation.